![molecular formula C18H16ClN3O2S B7534499 N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide](/img/structure/B7534499.png)
N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide
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Overview
Description
N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide, also known as CMIO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMIO is a benzamide derivative that possesses both anti-inflammatory and analgesic properties.
Mechanism of Action
The exact mechanism of action of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide is not fully understood. However, it is believed that this compound exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that contribute to inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. This compound has also been shown to inhibit the activity of COX-2, which reduces the production of prostaglandins that contribute to inflammation and pain. Additionally, this compound has been found to induce apoptosis in cancer cells, which may contribute to its potential as a cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide is its ability to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This makes it a valuable tool for studying the mechanisms underlying these conditions. Additionally, this compound has potential as a cancer treatment, which makes it a valuable tool for studying cancer biology. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret results from experiments using this compound.
Future Directions
There are several future directions for research on N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide. One area of research could be focused on understanding the mechanism of action of this compound. This could involve studying the effects of this compound on various signaling pathways involved in inflammation and pain. Another area of research could be focused on developing more potent analogs of this compound that have better anti-inflammatory and analgesic properties. Additionally, more research could be done to explore the potential of this compound as a cancer treatment.
Synthesis Methods
The synthesis of N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide involves the reaction of 2-chloro-5-methoxyaniline with 2-methylsulfanyl-1H-imidazole-4-carbaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then treated with benzoyl chloride to form this compound. This method yields a pure product with a high yield.
Scientific Research Applications
N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been found to be effective in reducing inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to have potential as a treatment for cancer due to its ability to inhibit tumor growth and induce apoptosis in cancer cells.
Properties
IUPAC Name |
N-(2-chloro-5-methoxyphenyl)-3-(2-methylsulfanylimidazol-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O2S/c1-24-14-6-7-15(19)16(11-14)21-17(23)12-4-3-5-13(10-12)22-9-8-20-18(22)25-2/h3-11H,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQCVKNNGEPYUCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Cl)NC(=O)C2=CC(=CC=C2)N3C=CN=C3SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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